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Compound of Interest

Compound Name: Pkmyt1-IN-1

Cat. No.: B12365828 Get Quote

IMMEDIATE ACTION: Obtain the official Safety Data Sheet (SDS) from the supplier for

Pkmyt1-IN-1 before handling or disposal. This document contains critical, compound-specific

safety and disposal information that supersedes any general guidance provided here.

This guide provides essential logistical and safety information for researchers, scientists, and

drug development professionals working with Pkmyt1-IN-1. Given the absence of a publicly

available, specific Safety Data Sheet (SDS) for Pkmyt1-IN-1, the following procedures are

based on general best practices for the handling and disposal of novel research chemicals and

kinase inhibitors.

Chemical and Biological Properties
A summary of known information for Pkmyt1-IN-1 is presented below. This data can help

inform a preliminary risk assessment for its handling and disposal in consultation with your

institution's environmental health and safety (EHS) office.
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Property Value / Information

Chemical Name Pkmyt1-IN-1

Synonyms Compound 1

CAS Number 3033609-83-2

Molecular Formula Not publicly available

Molecular Weight Not publicly available

Biological Target
Protein Kinase, Membrane Associated

Tyrosine/Threonine 1 (PKMYT1)

Reported IC₅₀ 8.8 nM

Primary Use
Research chemical, cancer therapeutic

development

Supplier MedchemExpress

Physical Form Typically a solid powder

Solubility Soluble in DMSO

General Handling and Disposal Protocol
The following is a step-by-step guide for the safe handling and disposal of Pkmyt1-IN-1 and

similar research chemicals. This protocol should be adapted to comply with your institution's

specific policies and procedures.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields or

goggles, and chemical-resistant gloves (nitrile is a common choice, but consult the SDS for

specific recommendations).

Work in a well-ventilated area, preferably a certified chemical fume hood, especially when

handling the solid compound or preparing stock solutions.

2. Preparation of Stock Solutions:
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Before opening the vial, centrifuge it briefly to ensure all powder is at the bottom.

Prepare solutions in a chemical fume hood.

Based on supplier information, Pkmyt1-IN-1 is typically dissolved in dimethyl sulfoxide

(DMSO).

3. Waste Segregation and Collection:

Solid Waste:

Dispose of contaminated materials such as pipette tips, tubes, and gloves in a designated

hazardous waste container. This container should be clearly labeled as "Hazardous

Waste" and list the chemical constituents.

Liquid Waste:

Collect all liquid waste containing Pkmyt1-IN-1, including unused solutions and the first

rinse of any glassware, in a dedicated, sealed, and clearly labeled hazardous waste

container.[1]

Do not mix with other waste streams unless compatibility has been confirmed. As a

general rule, segregate halogenated and non-halogenated solvents.[2]

The waste container must be made of a compatible material. For DMSO solutions, high-

density polyethylene (HDPE) is generally suitable.

4. Labeling of Waste Containers:

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste".

The full chemical name(s) of the contents (e.g., "Pkmyt1-IN-1 in DMSO"). Avoid using

abbreviations or chemical formulas.[2][3]

The approximate concentrations of the components.[2]
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The date the waste was first added to the container.

The principal investigator's name and lab location.[3]

5. Storage of Chemical Waste:

Store waste containers in a designated, secure area away from general lab traffic.[4]

Ensure containers are tightly sealed except when adding waste.[1][2]

Use secondary containment for all liquid hazardous waste to prevent spills.[1]

6. Disposal of Empty Containers:

Empty containers of Pkmyt1-IN-1 must be triple-rinsed with a suitable solvent.[2]

The first rinseate must be collected and disposed of as hazardous waste.[1]

After thorough rinsing and air-drying, deface or remove the original label before disposing of

the container according to institutional guidelines (e.g., in designated glass or plastic

recycling).[1]

7. Final Disposal:

Arrange for the pickup of full hazardous waste containers by your institution's environmental

health and safety (EHS) department. Do not dispose of chemical waste down the drain or in

the regular trash.[1][3]

General Chemical Disposal Workflow
The following diagram illustrates a general workflow for the safe disposal of laboratory

chemicals.
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Start: Chemical Waste Generated

Identify Hazards
(Consult SDS & Institutional Guidelines)

Is the waste hazardous?

Dispose as Non-Hazardous Waste
(Follow Institutional Policy)

No

Segregate by Hazard Class
(e.g., Solid vs. Liquid, Halogenated vs. Non-halogenated)

Yes

End: Waste Disposed

Select Appropriate, Labeled
Hazardous Waste Container

Collect Waste in Sealed Container

Is container full?

Store Safely in Designated Area
(with Secondary Containment)

No

Arrange for EHS Pickup

Yes

Click to download full resolution via product page

Caption: General workflow for the proper disposal of laboratory chemical waste.
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Disclaimer: This information is intended for guidance purposes only and is not a substitute for

the official Safety Data Sheet (SDS) and your institution's established safety protocols. The

user is solely responsible for compliance with all applicable safety and environmental

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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